2-(3-Fluoro-4-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 2-fluoro-4-(2-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H11FO3/c1-18-14(17)11-7-6-9(8-12(11)15)10-4-2-3-5-13(10)16/h2-8,16H,1H3
• InChI Key: YWKDJWJLKISUTF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC=CC=C2O)F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID90683583
• Molecular Weight: 246.23 g/mol
• CAS RN: 1262002-05-0

Description

2-(3-Fluoro-4-methoxycarbonylphenyl)phenol, 95% (hereafter referred to as FMCPP) is a phenolic compound that has been used in a variety of scientific applications. It is widely used in the synthesis of organic compounds and has been studied for its biochemical and physiological effects.

Mechanism of Action

FMCPP has been shown to act as a proton donor in the presence of an acid catalyst. This proton donation results in the formation of a new compound, which is then further reacted to form the desired product. Additionally, FMCPP can act as a nucleophile, allowing it to react with other molecules to form new compounds.
Biochemical and Physiological Effects
FMCPP has been studied for its potential biochemical and physiological effects. Studies have shown that FMCPP can inhibit the activity of enzymes involved in the metabolism of drugs, leading to increased drug concentrations in the body. Additionally, FMCPP has been shown to inhibit the activity of enzymes involved in the metabolism of glucose, resulting in decreased blood sugar levels.

Advantages and Limitations for Lab Experiments

FMCPP has several advantages when used in laboratory experiments. It is relatively inexpensive, easy to obtain, and has a high purity level. Additionally, it is soluble in a variety of organic solvents, making it easy to work with. However, FMCPP also has some limitations. It is unstable in the presence of light and air, and it is also sensitive to moisture.

Future Directions

The future of FMCPP is promising due to its wide range of applications in scientific research. Possible future directions include further research into its biochemical and physiological effects, as well as its potential use in drug synthesis. Additionally, further research into its stability and reactivity could lead to new and improved methods of synthesis. Finally, further research into its potential applications in the medical field could lead to new treatments and therapies.

Synthesis Methods

FMCPP is typically synthesized by a two-step reaction process. The first step involves the reaction of 4-methoxycarbonylphenol and 3-fluorobenzene in the presence of an acid catalyst. This reaction results in the formation of a mono-fluorinated product. The second step involves the reaction of this mono-fluorinated product with an acid catalyst to form FMCPP.

Scientific Research Applications

FMCPP is widely used in scientific research due to its ability to act as a catalyst in the synthesis of organic compounds. It has been used in the synthesis of a variety of compounds including drugs, dyes, and fragrances. Additionally, FMCPP has been studied for its biochemical and physiological effects.